Methyl 2-chloro-3-methoxybenzoate
Overview
Description
Methyl 2-chloro-3-methoxybenzoate is a chemical compound that is widely used in scientific research. It is also known as Methyl 3-methoxy-2-chlorobenzoate or Methyl 2-chloro-m-anisate. This compound is a white crystalline powder that has a molecular formula of C9H9ClO3 and a molecular weight of 204.62 g/mol.
Scientific Research Applications
Derivatives and Synthesis
- Synthesis of Complex Compounds : Methyl 2-chloro-3-methoxybenzoate is used in the synthesis of complex organic compounds. For instance, Xia et al. (2011) isolated new compounds from the marine endophytic fungus Nigrospora sp., using derivatives of Methyl 2-chloro-3-methoxybenzoate, which showed moderate antitumor and antimicrobial activity (Xia et al., 2011).
- Chemical Conformation Studies : Chandler et al. (1964) investigated the principal conformations of ortho-substituted diphenyl ethers, including derivatives of Methyl 2-chloro-3-methoxybenzoate, to understand their chemical structures and behaviors (Chandler et al., 1964).
Thermochemical Properties
- Thermochemical Analysis : Flores et al. (2019) conducted experimental and computational analyses on the structural and thermochemical properties of Methyl 2-chloro-3-methoxybenzoate derivatives. This research is crucial for understanding the energy-related properties of these compounds (Flores et al., 2019).
Biological and Pharmacological Applications
- Antimitotic Agents : Romagnoli et al. (2008) synthesized compounds using the 2-(3,4,5-trimethoxybenzoyl)-2-aminoindole nucleus, which included Methyl 2-chloro-3-methoxybenzoate, for use as antimitotic agents and tubulin inhibitors (Romagnoli et al., 2008).
- Photostabilizers and Molecular Oxygen Interactions : Soltermann et al. (1995) studied the interaction of Methyl 2-chloro-3-methoxybenzoate with singlet molecular oxygen, highlighting its role as a photostabilizer (Soltermann et al., 1995).
Chemical Analysis and Detection Techniques
- Solid-Phase Microextraction Method : Zahradníčková et al. (2006) optimized a method for determining volatiles from Ixodes ricinus ticks using Methyl 2-chloro-3-methoxybenzoate as a standard compound (Zahradníčková et al., 2006).
Environmental and Material Science Applications
- Herbicide Development : Uranga et al. (2012) explored the reactivity of Methyl dichlorobenzoates, including Methyl 2-chloro-3-methoxybenzoate, with sulfur-centered nucleophiles, which could lead to the development of less toxic herbicides (Uranga et al., 2012).
- Synthesis of Metoclopramide : Murakami et al. (1971) reported the industrial synthesis of metoclopramide using derivatives of Methyl 2-chloro-3-methoxybenzoate (Murakami et al., 1971).
properties
IUPAC Name |
methyl 2-chloro-3-methoxybenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9ClO3/c1-12-7-5-3-4-6(8(7)10)9(11)13-2/h3-5H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ALVQTYWDDKJEBE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1Cl)C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9ClO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50437488 |
Source
|
| Record name | Benzoic acid, 2-chloro-3-methoxy-, methyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50437488 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.62 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-chloro-3-methoxybenzoate | |
CAS RN |
59425-26-2 |
Source
|
| Record name | Benzoic acid, 2-chloro-3-methoxy-, methyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50437488 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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